Cas no 896295-39-9 (3-(2-ethoxyethyl)-8-(3-methoxyphenyl)-1-methyl-7-phenyl-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione)

• Product Name: 3-(2-ethoxyethyl)-8-(3-methoxyphenyl)-1-methyl-7-phenyl-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione
• CAS No: 896295-39-9
• MF: C₂₅H₂₅N₅O₄
• MW: 459.497105360031
• CID: 5479674
• Update Time: 2025-05-18

3-(2-ethoxyethyl)-8-(3-methoxyphenyl)-1-methyl-7-phenyl-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione Chemical and Physical Properties

Names and Identifiers

• 2-(2-ethoxyethyl)-6-(3-methoxyphenyl)-4-methyl-7-phenylpurino[7,8-a]imidazole-1,3-dione
• 3-(2-ethoxyethyl)-8-(3-methoxyphenyl)-1-methyl-7-phenyl-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione

• Inchi： 1S/C25H25N5O4/c1-4-34-14-13-28-23(31)21-22(27(2)25(28)32)26-24-29(21)16-20(17-9-6-5-7-10-17)30(24)18-11-8-12-19(15-18)33-3/h5-12,15-16H,4,13-14H2,1-3H3
• InChI Key： HXNGLCHAVQENRN-UHFFFAOYSA-N
• SMILES： O=C1C2=C(N=C3N(C4C([H])=C([H])C([H])=C(C=4[H])OC([H])([H])[H])C(C4C([H])=C([H])C([H])=C([H])C=4[H])=C([H])N23)N(C([H])([H])[H])C(N1C([H])([H])C([H])([H])OC([H])([H])C([H])([H])[H])=O

Additional information on 3-(2-ethoxyethyl)-8-(3-methoxyphenyl)-1-methyl-7-phenyl-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione

Professional Introduction to 3-(2-ethoxyethyl)-8-(3-methoxyphenyl)-1-methyl-7-phenyl-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione (CAS No. 896295-39-9)

The compound 3-(2-ethoxyethyl)-8-(3-methoxyphenyl)-1-methyl-7-phenyl-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione, identified by its CAS number 896295-39-9, represents a significant advancement in the field of medicinal chemistry. This heterocyclic molecule belongs to the imidazopyrimidine class, a scaffold that has garnered considerable attention due to its versatile biological activities and potential therapeutic applications. The structural features of this compound, including its ethoxyethyl side chain, methoxyphenyl substituent, and the unique arrangement of the phenyl and methyl groups within the imidazopyrimidine core, contribute to its distinctive chemical and pharmacological profile.

Recent studies have highlighted the importance of imidazopyrimidine derivatives in drug discovery. These compounds exhibit a broad spectrum of biological activities, ranging from antimicrobial and anti-inflammatory effects to more specialized functions such as kinase inhibition and modulation of ion channels. The presence of the 3-methoxyphenyl group in particular has been shown to enhance binding affinity and selectivity in certain target proteins, making it a valuable moiety for medicinal chemists seeking to optimize drug-like properties.

The synthesis of 3-(2-ethoxyethyl)-8-(3-methoxyphenyl)-1-methyl-7-phenyl-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione involves a multi-step process that requires precise control over reaction conditions and reagent selection. The introduction of the ethoxyethyl side chain at the 3-position introduces a hydrophilic element that can improve solubility and bioavailability. Additionally, the methyl group at the 1-position contributes to steric hindrance and can influence metabolic stability. The overall architecture of this molecule suggests potential interactions with biological targets that may not be accessible to simpler heterocyclic compounds.

In terms of biological activity, preliminary investigations have revealed promising results for this compound in vitro. Studies have indicated that it may possess inhibitory effects on certain enzymes and receptors implicated in various diseases. For instance, its interaction with protein kinases has been explored as a potential therapeutic strategy for cancers and inflammatory disorders. The unique combination of substituents in this molecule allows for fine-tuning of its pharmacological profile through structural modifications.

The methoxyphenyl substituent at the 8-position is particularly noteworthy due to its ability to modulate electronic properties and binding interactions. This moiety has been extensively studied in medicinal chemistry for its role in enhancing receptor binding affinity and selectivity. In addition to its pharmacological significance, the presence of this group also contributes to the compound's overall lipophilicity, which is a critical factor in drug absorption and distribution.

Advances in computational chemistry have enabled more efficient screening and optimization of such compounds. Molecular modeling techniques have been employed to predict binding modes and identify key interactions between this molecule and potential biological targets. These virtual screening approaches have accelerated the discovery process by allowing researchers to evaluate multiple derivatives rapidly.

The synthesis of complex heterocyclic compounds like 3-(2-ethoxyethyl)-8-(3-methoxyphenyl)-1-methyl-7-phenyl-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione often requires innovative synthetic strategies to overcome challenges such as regioselectivity and yield optimization. Recent developments in transition metal-catalyzed reactions have provided new tools for constructing intricate molecular frameworks efficiently. These advancements have not only improved the accessibility of such compounds but also opened new avenues for structural diversification.

Evaluation of pharmacokinetic properties is essential for assessing the potential clinical relevance of any new compound. In vitro studies have begun to explore aspects such as metabolic stability and cell permeability for 3-(2-ethoxyethyl)-8-(3-methoxyphenyl)-1-methyl-7-phenyl-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione, providing insights into its behavior within biological systems. These data are crucial for guiding further development efforts toward achieving optimal drug-like characteristics.

The role of natural product-inspired scaffolds cannot be overstated in modern drug discovery. Many successful drugs have been derived from natural products or their analogs due to their inherent biological activity and structural complexity. The imidazopyrimidine core is one such scaffold that has been successfully leveraged from natural sources or designed de novo based on known bioactive molecules.

Future research directions for this compound may include exploring its potential as an intermediate in larger synthetic schemes or investigating novel derivatives with enhanced activity profiles. Collaborative efforts between synthetic chemists and biologists will be crucial in unraveling its full therapeutic potential.

The development of new methodologies for functionalizing heterocyclic systems remains an active area of research with significant implications for drug discovery. Techniques such as directed evolution or combinatorial chemistry can be employed to generate libraries of related compounds rapidly. High-throughput screening then allows for rapid identification of promising candidates among these libraries.

In conclusion,3-(2-ethoxyethyl)-8-(3-methoxyphenyl)-1-methyl-7-phenyl-1H,2H,3H,